N-methoxy-N-methyl-3,5-bis(trifluoromethyl)benzamide

• IUPAC Name: N-methoxy-N-methyl-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C11H9F6NO2/c1-18(20-2)9(19)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,1-2H3
• InChI Key: WELUYJDNVYZAIA-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC
• Molecular Formula: C11H9F6NO2
• Molecular Weight: 301.18 g/mol

Description

“N-methoxy-N-methyl-3,5-bis(trifluoromethyl)benzamide” is a chemical compound with the CAS Number: 116332-62-8. It has a molecular weight of 301.19 and its molecular formula is C11H9F6NO2.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzamide core with two trifluoromethyl groups at the 3 and 5 positions and a methoxy-N-methyl group attached to the amide nitrogen.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 301.19. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis Processes

• N-methoxy-N-methyl-3,5-bis(trifluoromethyl)benzamide and related compounds have been synthesized for various research applications. For instance, (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a precursor to (S)-123I-IBZM, was synthesized from 2,6-dimethoxybenzoic acid using a simple and high-yield method (Bobeldijk et al., 1990). Additionally, the synthesis of Z-unsaturated N-methoxy-N-methylamides using bis(2,2,2-trifluoroethyl)phosphonate highlights another application in chemical synthesis (Fortin et al., 2002).

Pharmaceutical Research

• Several studies have explored the use of this compound derivatives in pharmaceutical research. For example, benzamides of N,N-disubstituted ethylenediamines and related compounds were synthesized as potential neuroleptics, showing inhibitory effects on apomorphine-induced behavior in rats (Iwanami et al., 1981). Furthermore, 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives were prepared as part of a search for antidiabetic agents, identifying KRP-297 as a candidate drug for diabetes mellitus treatment (Nomura et al., 1999).

Radiopharmaceutical Development

• In radiopharmaceutical development, compounds like N-(4-methoxy-2-(trifluoromethyl)benzyl)benzamide have been synthesized for PET tracers in imaging neuroinflammation (Jia et al., 2019).

Material Science

• In material science, the synthesis and properties of hyperbranched aromatic polyamide using 3,5-bis(4-aminophenoxy)benzoic acid and related compounds have been studied. This research contributes to the development of new materials with specific properties (Yang et al., 1999).

Safety and Hazards

The safety information available indicates that “N-methoxy-N-methyl-3,5-bis(trifluoromethyl)benzamide” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), using only outdoors or in a well-ventilated area (P271), and wearing protective gloves/protective clothing/eye protection/face protection (P280).